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Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
hydroxyethyl formate (ethylene glycol monoformate). While specific quantitative solubility
data for this compound is not extensively available in public literature, this document serves as
a detailed manual for researchers, scientists, and drug development professionals to determine
and understand its solubility in various solvents. The guide covers the fundamental principles of
solubility, detailed experimental protocols for its determination, analytical techniques for
concentration measurement, and an introduction to thermodynamic modeling of solubility data.

Introduction to 2-Hydroxyethyl Formate

2-Hydroxyethyl formate (CAS 628-35-3) is an organic compound with the molecular formula
CsHeOs.[1] It is the monoester of ethylene glycol and formic acid.[2] This colorless liquid
possesses a pleasant odor and is recognized for its utility as a solvent in organic reactions and
as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[3] Its
biodegradability and low toxicity make it an environmentally benign alternative in various
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chemical processes.[3] Understanding its solubility is paramount for its effective application in
formulation, reaction engineering, and purification processes.

Table 1: Physicochemical Properties of 2-Hydroxyethyl Formate

Property Value Source
Molecular Formula CsHeOs [1]
Molecular Weight 90.08 g/mol [1]
IUPAC Name 2-hydroxyethyl formate [1]

Ethylene glycol monoformate,
Synonyms [1]
Glycol monoformate

CAS Number 628-35-3 [1]
Appearance Colorless liquid [4]
Boiling Point Approximately 144-180 °C [3][5]
) Approximately 1.136 - 1.1839
Density [4][5]
g/cm3
Flash Point Approximately 77.8 °C [4]

Theoretical Principles of Solubility

The solubility of a solute in a solvent is a measure of the maximum amount of the solute that
can dissolve in a given amount of solvent at a specific temperature and pressure to form a
saturated solution. The principle of "like dissolves like" is a fundamental concept in predicting
solubility. This means that polar solutes tend to dissolve in polar solvents, and non-polar
solutes in non-polar solvents. 2-Hydroxyethyl formate, with its hydroxyl (-OH) and ester (-
COO-) functional groups, exhibits both polar and non-polar characteristics, suggesting its
potential solubility in a range of solvents.

Factors influencing the solubility of 2-hydroxyethyl formate include:

o Temperature: The solubility of most liquids in other liquids increases with temperature.
However, this is not a universal rule, and the temperature dependence of solubility should be
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determined experimentally.

o Solvent Polarity: The polarity of the solvent will significantly impact its ability to dissolve 2-
hydroxyethyl formate. Solvents like water, ethanol, and methanol are polar, while hexane is
non-polar. Acetone has an intermediate polarity.

 Intermolecular Forces: The solubility is governed by the balance of intermolecular forces
(van der Waals forces, dipole-dipole interactions, and hydrogen bonding) between the
solute-solute, solvent-solvent, and solute-solvent molecules.

Experimental Determination of Solubility

Due to the limited availability of quantitative solubility data for 2-hydroxyethyl formate, this
section provides detailed protocols for its experimental determination. The isothermal shake-
flask method is a reliable and widely used technique for determining the equilibrium solubility of
a liquid in a solvent.

Isothermal Shake-Flask Method

This method involves equilibrating a known amount of the solute (2-hydroxyethyl formate)
with a known amount of the solvent at a constant temperature.
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Isothermal Shake-Flask Solubility Determination Workflow
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Caption: Workflow for determining the solubility of 2-hydroxyethyl formate using the
isothermal shake-flask method.

e Preparation:

o Accurately weigh a known amount of 2-hydroxyethyl formate and the desired solvent
(e.g., water, ethanol, methanol, acetone, or hexane) into a series of sealed glass vials. It is

crucial to add an excess of 2-hydroxyethyl formate to ensure a saturated solution is
formed.

o Prepare several vials for each solvent to be tested at different temperatures.
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e Equilibration:

o Place the vials in a temperature-controlled shaker bath set to the desired temperature
(e.g., 298.15 K, 308.15 K, 318.15 K).

o Agitate the vials for a sufficient period to reach equilibrium. This can range from 24 to 72
hours. To verify that equilibrium has been reached, samples can be taken at different time
points (e.g., 24, 48, and 72 hours) and analyzed. Equilibrium is confirmed when the
concentration of 2-hydroxyethyl formate in the solvent phase remains constant.

e Phase Separation:

o Once equilibrium is reached, stop the agitation and allow the vials to stand undisturbed in
the temperature-controlled bath for several hours to allow for complete phase separation.
For liquid-liquid systems, two distinct layers will form.

o Sampling and Analysis:

o Carefully extract an aliquot from the solvent-rich phase using a syringe. To avoid
contamination from the solute-rich phase, the sample should be taken from the middle of
the solvent layer.

o The concentration of 2-hydroxyethyl formate in the collected sample is then determined
using a suitable analytical method as described in Section 4.

o Data Calculation:

o The solubility can be expressed in various units, such as grams of solute per 100 g of
solvent ( g/100g ), mole fraction (x), or molarity (mol/L).

Table 2: Template for Recording Solubility Data
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Mass of 2- . -
Solubility ( Solubility
Temperatur Mass of Hydroxyeth
Solvent g/100g (mole
e (K) Solvent (g) yl Formate .
solvent) fraction)
(9)
298.15 Water
308.15 Water
318.15 Water
298.15 Ethanol
308.15 Ethanol
318.15 Ethanol

Analytical Techniques for Concentration
Measurement

Accurate quantification of 2-hydroxyethyl formate in the solvent phase is critical for
determining its solubility. Several analytical techniques can be employed.

Gas Chromatography (GC)

Gas chromatography is a highly effective method for separating and quantifying volatile and
semi-volatile compounds.
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Gas Chromatography Analysis Workflow
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Caption: General workflow for the quantification of 2-hydroxyethyl formate using gas
chromatography.

 Instrument and Conditions:
o A gas chromatograph equipped with a Flame lonization Detector (FID) is suitable.

o Apolar capillary column (e.g., a wax-type column) is recommended for the analysis of this
polar compound.

o Typical conditions would involve an injector temperature of 250 °C, a detector temperature
of 250 °C, and a temperature program for the oven (e.g., starting at 50 °C and ramping up
to 200 °C). The carrier gas is typically helium or nitrogen.

e Calibration:
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o Prepare a series of standard solutions of 2-hydroxyethyl formate of known
concentrations in the same solvent used for the solubility experiment.

o Inject these standards into the GC to generate a calibration curve by plotting the peak
area against the concentration.

e Sample Analysis:

o Dilute the collected sample from the solubility experiment with the pure solvent to a
concentration that falls within the range of the calibration curve.

o Inject the diluted sample into the GC and record the peak area for 2-hydroxyethyl
formate.

o Use the calibration curve to determine the concentration of 2-hydroxyethyl formate in the
diluted sample and then calculate the original concentration in the saturated solution.

High-Performance Liquid Chromatography (HPLC)

HPLC can also be used for the quantification of 2-hydroxyethyl formate, particularly if it is not
sufficiently volatile for GC or if derivatization is to be avoided. A refractive index detector (RID)
is often suitable for compounds like 2-hydroxyethyl formate that lack a strong UV
chromophore.

Refractive Index Measurement

For binary systems, a calibration curve of refractive index versus the concentration of 2-
hydroxyethyl formate can be created. This method is simple and rapid but requires high-
purity components and is sensitive to temperature fluctuations.

Thermodynamic Modeling of Solubility Data

Once experimental solubility data at different temperatures are obtained, they can be correlated
using thermodynamic models. These models are valuable for interpolating and extrapolating
solubility data and for gaining insights into the thermodynamic properties of the solution.

Commonly used models for correlating solid-liquid or liquid-liquid equilibrium data include:
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e The Non-Random Two-Liquid (NRTL) Model: This model is based on the concept of local
composition and is widely used for describing the behavior of non-ideal liquid mixtures.

e The Universal Quasi-Chemical (UNIQUAC) Model: Similar to the NRTL model, the
UNIQUAC model also uses the local composition concept and is applicable to a wide range
of liquid mixtures.

These models use binary interaction parameters that are regressed from experimental data.

Conclusion

This technical guide provides a comprehensive framework for understanding and determining
the solubility of 2-hydroxyethyl formate. While a comprehensive dataset of its solubility in
various solvents is not readily available, the detailed experimental and analytical protocols
presented herein empower researchers to generate this crucial data. A thorough understanding
of the solubility of 2-hydroxyethyl formate will undoubtedly facilitate its broader application in
scientific research and industrial processes.
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e To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of 2-
Hydroxyethyl Formate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216225/docs#an-in-depth-technical-guide-to-the-
solubility-of-2-hydroxyethyl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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